Cas no 1805061-20-4 (4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805061-20-4
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4853073
• Update Time: 2025-10-30

4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F2N3O2/c9-7(10)6-5(8(14)15)4(12)1-3(2-11)13-6/h1,7H,(H2,12,13)(H,14,15)
• InChI Key： XJEYNORIWMLCLA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C=C(C#N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1
• Topological Polar Surface Area: 100

Additional information on 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805061-20-4)

4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805061-20-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a cyano group, a difluoromethyl group, and a carboxylic acid moiety. These functional groups contribute to its versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a building block for designing novel small-molecule inhibitors and biologically active compounds. Its structural complexity allows for modifications that can enhance binding affinity to target proteins, a critical factor in developing therapeutics for diseases such as cancer and metabolic disorders.

In the agrochemical sector, 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid is explored for its potential as a precursor to herbicides and pesticides. The difluoromethyl group is known to improve the bioavailability and stability of agrochemicals, addressing the increasing demand for sustainable and efficient crop protection solutions. This aligns with the global trend toward green chemistry and environmentally friendly farming practices.

From a synthetic perspective, the compound's carboxylic acid functionality offers opportunities for further derivatization, such as esterification or amide formation, which are common strategies in medicinal chemistry. The presence of the amino group and cyano group also opens avenues for nucleophilic substitution reactions, enabling the creation of diverse molecular architectures. Such flexibility is highly sought after in the development of high-value intermediates for industrial applications.

Recent advancements in computational chemistry and AI-driven drug design have further amplified the relevance of 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid. Researchers leverage machine learning algorithms to predict its interactions with biological targets, accelerating the discovery of next-generation therapeutics. This intersection of chemistry and technology reflects the broader shift toward data-driven research in the life sciences.

Quality control and analytical characterization of 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid are critical to ensuring its suitability for industrial and academic use. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These measures are essential for maintaining compliance with regulatory standards and meeting the expectations of end-users.

In summary, 4-Amino-6-cyano-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805061-20-4) represents a promising compound with multifaceted applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and adaptability position it as a key player in the ongoing pursuit of innovative solutions to global challenges. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific and industrial progress.